[2-(Pyridin-3-ylmethylamino)phenyl]methanol

• IUPAC Name: [2-(pyridin-3-ylmethylamino)phenyl]methanol
• InChI: InChI=1S/C13H14N2O/c16-10-12-5-1-2-6-13(12)15-9-11-4-3-7-14-8-11/h1-8,15-16H,9-10H2
• InChI Key: FBFNOVSOAOICPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CO)NCC2=CN=CC=C2
• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol

Description

[2-(Pyridin-3-ylmethylamino)phenyl]methanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been found to possess unique biochemical and physiological properties that make it a promising candidate for the development of novel therapeutic agents. In

Mechanism of Action

The exact mechanism of action of [2-(Pyridin-3-ylmethylamino)phenyl]methanol is not fully understood. However, it has been proposed that this compound exerts its effects by modulating the activity of various signaling pathways involved in inflammation, pain, and cancer. Additionally, [2-(Pyridin-3-ylmethylamino)phenyl]methanol has been shown to inhibit the activity of enzymes involved in the metabolism of certain drugs, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
[2-(Pyridin-3-ylmethylamino)phenyl]methanol has been shown to exhibit various biochemical and physiological effects. These include the inhibition of pro-inflammatory cytokines, the modulation of immune cell activity, and the induction of apoptosis in cancer cells. Additionally, this compound has been found to enhance the activity of natural killer cells, which play a crucial role in the immune response against cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of [2-(Pyridin-3-ylmethylamino)phenyl]methanol is its versatility in various lab experiments. It can be used in in vitro studies to investigate its effects on various signaling pathways and cellular processes. Additionally, it can be used in in vivo studies to evaluate its pharmacological effects in animal models. However, one of the limitations of [2-(Pyridin-3-ylmethylamino)phenyl]methanol is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of [2-(Pyridin-3-ylmethylamino)phenyl]methanol. Firstly, further studies are needed to elucidate its exact mechanism of action and the signaling pathways involved in its pharmacological effects. Additionally, more research is needed to evaluate its potential as a therapeutic agent for the treatment of various diseases, including cancer and inflammatory disorders. Finally, the development of novel derivatives of [2-(Pyridin-3-ylmethylamino)phenyl]methanol may lead to the discovery of more potent and selective compounds with improved pharmacological properties.
Conclusion:
In conclusion, [2-(Pyridin-3-ylmethylamino)phenyl]methanol is a promising compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. Its unique biochemical and physiological properties make it a promising candidate for the development of novel therapeutic agents. However, further studies are needed to fully understand its mechanism of action and evaluate its potential as a therapeutic agent for the treatment of various diseases.

Synthesis Methods

The synthesis of [2-(Pyridin-3-ylmethylamino)phenyl]methanol involves the reaction of 2-(bromomethyl)pyridine with 3-aminobenzyl alcohol in the presence of a base. The reaction proceeds through a nucleophilic substitution mechanism and yields [2-(Pyridin-3-ylmethylamino)phenyl]methanol as the final product. This synthesis method has been optimized and can be performed on a large scale, making it suitable for industrial production.

Scientific Research Applications

[2-(Pyridin-3-ylmethylamino)phenyl]methanol has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties. Additionally, this compound has been shown to modulate the immune system and enhance the activity of natural killer cells. These properties make [2-(Pyridin-3-ylmethylamino)phenyl]methanol a promising candidate for the development of novel therapeutic agents for the treatment of various diseases.